Cas no 139975-76-1 (1H-Imidazole, 5-bromo-1-ethyl-2-methyl-4-nitro-)

• Product Name: 1H-Imidazole, 5-bromo-1-ethyl-2-methyl-4-nitro-
• CAS No: 139975-76-1
• MF: C₆H₈BrN₃O₂
• MW: 234.050620079041
• CID: 1282463
• Update Time: 2024-08-03

1H-Imidazole, 5-bromo-1-ethyl-2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-bromo-1-ethyl-2-methyl-4-nitro-

• Inchi： 1S/C6H8BrN3O2/c1-3-9-4(2)8-6(5(9)7)10(11)12/h3H2,1-2H3
• InChI Key： IIFGPGJDXJQERQ-UHFFFAOYSA-N
• SMILES： C1(C)N(CC)C(Br)=C([N+]([O-])=O)N=1

Computed Properties

• Exact Mass: 232.98004

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 333.6±22.0 °C(Predicted)
• PSA: 60.96
• pka: -0.47±0.60(Predicted)